![molecular formula C18H17N3O2 B216039 N-(2-cyanophenyl)-3-(isobutyrylamino)benzamide](/img/structure/B216039.png)
N-(2-cyanophenyl)-3-(isobutyrylamino)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-cyanophenyl)-3-(isobutyrylamino)benzamide, also known as C16, is a synthetic compound that has been the subject of scientific research in recent years. It belongs to the class of benzamide derivatives and has been found to have potential applications in various fields such as medicinal chemistry, drug discovery, and pharmacology.
Scientific Research Applications
N-(2-cyanophenyl)-3-(isobutyrylamino)benzamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit anticancer, anti-inflammatory, and antidiabetic properties. In cancer research, this compound has been shown to inhibit the growth of various cancer cells, including breast, lung, colon, and prostate cancer cells. In addition, it has been found to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been investigated for its potential use as an anti-inflammatory agent, as it has been found to reduce inflammation in animal models of arthritis and colitis. Furthermore, this compound has been found to have antidiabetic properties, as it has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.
Mechanism of Action
The mechanism of action of N-(2-cyanophenyl)-3-(isobutyrylamino)benzamide is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of various enzymes, including tyrosine kinases and topoisomerases, which are involved in cell growth and division. In addition, this compound has been found to modulate the expression of various genes involved in cancer cell proliferation and survival. Furthermore, this compound has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a key role in regulating cellular energy metabolism.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. In cancer cells, it has been shown to induce apoptosis, inhibit cell proliferation, and reduce the expression of various oncogenes. In addition, this compound has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Furthermore, this compound has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.
Advantages and Limitations for Lab Experiments
N-(2-cyanophenyl)-3-(isobutyrylamino)benzamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity and yield. In addition, it has been extensively studied for its potential applications in various fields of scientific research. However, there are also some limitations to the use of this compound in lab experiments. For example, its mechanism of action is not fully understood, which may limit its potential applications in certain fields of research. Furthermore, its effects on human subjects have not been fully investigated, which may limit its potential use as a therapeutic agent.
Future Directions
There are several future directions for research on N-(2-cyanophenyl)-3-(isobutyrylamino)benzamide. One direction is to investigate its potential use as a therapeutic agent for cancer, inflammation, and diabetes. Further studies are needed to determine its efficacy and safety in human subjects. Another direction is to investigate its mechanism of action in more detail, which may lead to the development of more potent and specific analogs. Furthermore, this compound could be used as a starting point for the development of novel compounds with improved pharmacological properties.
Synthesis Methods
N-(2-cyanophenyl)-3-(isobutyrylamino)benzamide can be synthesized through a multistep process involving the reaction of 2-cyanophenylboronic acid with 3-(isobutyrylamino)benzoyl chloride in the presence of a palladium catalyst. The resulting intermediate is then treated with a reducing agent to obtain the final product, this compound. This method has been reported to have a high yield and purity and can be easily scaled up for large-scale production.
properties
Molecular Formula |
C18H17N3O2 |
---|---|
Molecular Weight |
307.3 g/mol |
IUPAC Name |
N-(2-cyanophenyl)-3-(2-methylpropanoylamino)benzamide |
InChI |
InChI=1S/C18H17N3O2/c1-12(2)17(22)20-15-8-5-7-13(10-15)18(23)21-16-9-4-3-6-14(16)11-19/h3-10,12H,1-2H3,(H,20,22)(H,21,23) |
InChI Key |
HNKWSLBZKLKTQL-UHFFFAOYSA-N |
SMILES |
CC(C)C(=O)NC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C#N |
Canonical SMILES |
CC(C)C(=O)NC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C#N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.